Cas no 1807253-17-3 (Methyl 3-chloro-2-cyano-5-methylbenzoate)
Methyl 3-chloro-2-cyano-5-methylbenzoate is a versatile benzoate ester derivative with a chloro, cyano, and methyl substituent pattern, offering unique reactivity for synthetic applications. Its functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The chloro and cyano groups enhance electrophilic reactivity, enabling selective substitutions or cyclizations, while the ester moiety allows further derivatization. The compound's stability under standard conditions ensures ease of handling and storage. Its well-defined structure and purity make it suitable for precision in multi-step organic transformations, supporting research in medicinal chemistry and material science.
1807253-17-3 structure
Product Name:Methyl 3-chloro-2-cyano-5-methylbenzoate
CAS No:1807253-17-3
MF:C10H8ClNO2
MW:209.629021644592
CID:4795385
Update Time:2025-10-28
Methyl 3-chloro-2-cyano-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-chloro-2-cyano-5-methylbenzoate
-
- Inchi： 1S/C10H8ClNO2/c1-6-3-7(10(13)14-2)8(5-12)9(11)4-6/h3-4H,1-2H3
- InChI Key： PZIIAIJYFKBMPG-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=CC(C(=O)OC)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1
Methyl 3-chloro-2-cyano-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010182-250mg |
Methyl 3-chloro-2-cyano-5-methylbenzoate |
1807253-17-3 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A015010182-500mg |
Methyl 3-chloro-2-cyano-5-methylbenzoate |
1807253-17-3 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015010182-1g |
Methyl 3-chloro-2-cyano-5-methylbenzoate |
1807253-17-3 | 97% | 1g |
1,475.10 USD | 2021-05-31 |
Methyl 3-chloro-2-cyano-5-methylbenzoate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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